2-Fluoroethanimidamide hydrochloride
Description
2-Fluoroethanimidamide hydrochloride is an amidine derivative characterized by a fluorine substituent on the ethanimidamide backbone. Amidines are nitrogen-containing compounds with the general structure R–C(=NH)–NH₂, often utilized as intermediates in organic synthesis and pharmaceutical research.
Properties
IUPAC Name |
2-fluoroethanimidamide;hydrochloride | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5FN2.ClH/c3-1-2(4)5;/h1H2,(H3,4,5);1H | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWXWDHVXNWKIHF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=N)N)F.Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6ClFN2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.53 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 2-fluoroethanimidamide hydrochloride with structurally related amidine and imidate derivatives, emphasizing molecular features, physicochemical properties, and applications.
Table 1: Structural and Functional Comparison
Key Research Findings and Differences
Substituent Effects on Reactivity and Stability Fluorine (-F): The electron-withdrawing nature of fluorine in 2-fluoroethanimidamide hydrochloride likely reduces susceptibility to oxidation compared to sulfur- or oxygen-containing analogs (e.g., 2-(phenylthio)ethanimidamide or 2-ethoxybenzamidine) . This property is advantageous in drug design for improving metabolic stability. Chloro (-Cl): Ethyl 2-chloroacetimidate hydrochloride’s chloro substituent facilitates nucleophilic displacement reactions, making it a versatile intermediate in heterocyclic synthesis .
Salt Form and Solubility The dihydrochloride salt of 2-(dimethylamino)ethanimidamide exhibits higher water solubility compared to mono-hydrochloride salts (e.g., 2-fluoroethanimidamide), attributed to increased ionic character .
Applications in Pharmaceutical Research
- Amidines : Amidines like 2-ethoxybenzamidine are used as standards in phosphodiesterase (PDE) inhibitor studies due to their structural mimicry of bioactive molecules .
- Imidates : Ethyl 2-chloroacetimidate hydrochloride serves as a precursor in peptide coupling and heterocycle formation, leveraging its reactive imidate group .
Toxicity and Safety
- While toxicity data for 2-fluoroethanimidamide are scarce, the presence of fluorine generally reduces acute toxicity compared to chloro analogs (e.g., ethyl 2-chloroacetimidate) . Thiophene fentanyl hydrochloride (a structurally distinct but related amidine) highlights the importance of thorough toxicological profiling, as some analogs lack comprehensive safety data .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
